Cas no 1544215-29-3 (2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine)

• Product Name: 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine
• CAS No: 1544215-29-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5180831
• PubChem ID: 75525265
• Update Time: 2025-06-09

2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-N-[(tetrahydro-2-furanyl)methyl]-
• 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine

• Inchi： 1S/C12H23NO2/c1-9-6-11(7-10(2)15-9)13-8-12-4-3-5-14-12/h9-13H,3-8H2,1-2H3
• InChI Key： OMAFHTDEZDUQRR-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CC(NCC2CCCO2)C1

Additional information on 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine

Professional Introduction to 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine (CAS No. 1544215-29-3)

2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1544215-29-3, belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various research applications. The molecular structure of this compound features a complex oxane ring system, which is further modified by methyl and oxolanyl substituents, contributing to its distinct chemical behavior and potential biological activity.

The oxane ring, a six-membered heterocyclic ether, is a key structural motif in this compound. Its presence imparts flexibility and stability to the molecule, which are crucial factors in drug design. The N-(oxolan-2-yl)methyl moiety adds another layer of complexity, introducing a nitrogen atom that can participate in hydrogen bonding and other interactions with biological targets. These structural features make 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The unique structural properties of 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine have led researchers to explore its potential as a lead compound for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Studies have shown that compounds with similar oxane ring systems can interact with specific enzymes and receptors involved in these diseases, offering a potential therapeutic window.

The synthesis of 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the oxolanyl group is particularly critical, as it dictates the overall reactivity and biological activity of the molecule. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve the desired transformations efficiently.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug candidates. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully applied in high-throughput screening programs to identify molecules with enhanced efficacy and reduced toxicity. The versatility of 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine makes it an attractive choice for medicinal chemists seeking to develop next-generation therapeutics.

The pharmacological profile of 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes relevant to neurological disorders. For instance, studies have indicated that derivatives of this compound can modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease pathogenesis. Such findings underscore the importance of exploring structurally diverse molecules like this one for drug discovery efforts.

In addition to its potential therapeutic applications, 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-amine has also attracted interest from the materials science community. Its unique molecular architecture suggests that it could be used to develop novel polymers or functional materials with specific properties. For example, the presence of oxygen-rich heterocycles may enhance its solubility and compatibility with other polymers, making it suitable for applications in biodegradable materials or drug delivery systems.

The future prospects for 2,6-dimethyl-N-(oxolan-2-yl)methyloxan-4-am ine are promising, given its multifaceted potential in pharmaceuticals and materials science. Ongoing research efforts are focused on optimizing its synthesis, exploring its biological activity further, and developing innovative applications for this versatile compound. As our understanding of its properties grows, so too will its importance in advancing scientific knowledge and developing new technologies.